Cas no 477712-91-7 (Ethyl 3,5-dimethyl-1-{5-(4-toluidinocarbonyl)amino-2-pyridinyl}-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 3,5-dimethyl-1-{5-(4-toluidinocarbonyl)amino-2-pyridinyl}-1H-pyrazole-4-carboxylate
• CAS No: 477712-91-7
• MDL: MFCD02186567
• CID: 4652196
• Update Time: 2025-06-08

Ethyl 3,5-dimethyl-1-{5-(4-toluidinocarbonyl)amino-2-pyridinyl}-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-dimethyl-1-{5-(4-toluidinocarbonyl)amino-2-pyridinyl}-1H-pyrazole-4-carboxylate

• MDL： MFCD02186567

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on Ethyl 3,5-dimethyl-1-{5-(4-toluidinocarbonyl)amino-2-pyridinyl}-1H-pyrazole-4-carboxylate

Ethyl 3,5-dimethyl-1-{5-(4-toluidinocarbonyl)amino-2-pyridinyl}-1H-pyrazole-4-carboxylate: A Comprehensive Overview

The compound Ethyl 3,5-dimethyl-1-{5-(4-toluidinocarbonyl)amino-2-pyridinyl}-1H-pyrazole-4-carboxylate, identified by the CAS number 477712-91-7, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule incorporates a pyrazole ring, a pyridine moiety, and an ethyl ester group, making it a promising candidate for various therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like pyrazoles in drug discovery. The presence of the pyrazole ring in this compound contributes to its stability and bioavailability, while the pyridine moiety enhances its ability to interact with biological targets. The ethyl ester group further modulates the pharmacokinetic properties of the molecule, making it suitable for oral administration. These structural features have been validated through computational studies and in vitro assays, which have demonstrated its potential as a lead compound for anti-inflammatory and anticancer drug development.

The synthesis of Ethyl 3,5-dimethyl-1-{5-(4-toluidinocarbonyl)amino-2-pyridinyl}-1H-pyrazole-4-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed microwave-assisted synthesis to optimize the reaction conditions, significantly reducing the time required for each step. This approach not only enhances the yield but also minimizes the formation of by-products, ensuring a high-quality product. The intermediate steps involve the formation of key intermediates such as 4-toluidine derivatives and pyridine precursors, which are critical for achieving the desired molecular architecture.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical models. Studies conducted on animal models have revealed its potent anti-inflammatory effects, particularly in alleviating symptoms associated with chronic inflammatory diseases such as arthritis. Additionally, preliminary anticancer assays have demonstrated its ability to inhibit the proliferation of cancer cells without causing significant toxicity to normal cells. These findings suggest that this compound could serve as a novel therapeutic agent in oncology and inflammation management.

The development of Ethyl 3,5-dimethyl-1-{5-(4-toluidinocarbonyl)amino-2-pyridinyl}-1H-pyrazole-4-carboxylate has also been supported by advanced computational techniques. Molecular docking studies have provided insights into its binding affinity with key biological targets such as cyclooxygenase enzymes and tumor necrosis factor-alpha receptors. These studies have been instrumental in guiding further optimization of the molecule's structure to enhance its efficacy and selectivity.

In conclusion, Ethyl 3,5-dimethyl-1-{5-(4-toluidinocarbonyl)amino-2-pyridinyl}-1H-pyrazole-4-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with cutting-edge synthetic and analytical techniques, positions it as a promising candidate for future drug development efforts. As research continues to unfold, this compound holds great potential for addressing unmet medical needs in various therapeutic areas.